Cas no 1021259-52-8 (2-benzenesulfonamido-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide)

• Product Name: 2-benzenesulfonamido-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• CAS No: 1021259-52-8
• MF: C₁₉H₁₉N₃O₄S₂
• MW: 417.501861810684
• CID: 6420866
• PubChem ID: 25405337
• Update Time: 2025-05-21

2-benzenesulfonamido-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-benzenesulfonamido-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• F5006-0137
• N-(4-methoxyphenethyl)-2-(phenylsulfonamido)thiazole-4-carboxamide
• 1021259-52-8
• AKOS024488119
• VU0628277-1
• 2-(benzenesulfonamido)-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide

• Inchi： 1S/C19H19N3O4S2/c1-26-15-9-7-14(8-10-15)11-12-20-18(23)17-13-27-19(21-17)22-28(24,25)16-5-3-2-4-6-16/h2-10,13H,11-12H2,1H3,(H,20,23)(H,21,22)
• InChI Key： WETJDFCGCYHMNO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=NC(=CS1)C(NCCC1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 417.08169844g/mol
• Monoisotopic Mass: 417.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Additional information on 2-benzenesulfonamido-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-benzenesulfonamido-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide (CAS No. 1021259-52-8)

The compound 2-benzenesulfonamido-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide (CAS No. 1021259-52-8) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. This thiazole-derived compound features a unique structural framework, combining a benzenesulfonamido group with a 4-methoxyphenethyl moiety, which contributes to its potential biological activities. Researchers are particularly intrigued by its possible applications in enzyme inhibition and receptor modulation, making it a subject of ongoing studies in drug discovery.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The structural attributes of 2-benzenesulfonamido-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide align with these trends, as its sulfonamide and carboxamide functionalities are known to interact with various biological targets. This has led to its exploration in contexts such as inflammatory pathways and metabolic disorders, topics frequently searched by users interested in biochemical research and therapeutic development.

The synthesis of CAS No. 1021259-52-8 involves multi-step organic reactions, often starting with the condensation of thiazole precursors and subsequent functionalization. Its molecular weight and solubility profile make it suitable for in vitro assays, a key consideration for laboratories focusing on high-throughput screening. Given the growing emphasis on AI-driven drug design, this compound has also been featured in computational studies predicting its binding affinity to proteins of interest.

From a commercial perspective, 2-benzenesulfonamido-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide is available through specialized chemical suppliers, catering to academic and industrial researchers. Its purity and stability are critical parameters, often verified via HPLC and NMR spectroscopy. As the scientific community continues to explore its potential, this compound remains a noteworthy example of how structural diversity can unlock new avenues in medicinal chemistry.

Environmental and safety considerations are also paramount when handling CAS No. 1021259-52-8. While it is not classified as hazardous, standard laboratory protocols for chemical handling and waste disposal should be followed. This aligns with broader industry trends emphasizing green chemistry and sustainable practices, topics frequently queried by professionals in the field.

In summary, 2-benzenesulfonamido-N-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide represents a compelling case study in modern drug discovery. Its multifaceted applications, coupled with its relevance to current research trends like personalized medicine and computational biology, ensure its continued prominence in scientific literature. For researchers seeking to explore its properties further, reliable data on its spectroscopic characteristics and bioactivity are essential, underscoring the importance of rigorous experimental validation.